4-(2-methoxyphenyl)-1-methyl-1H-imidazole-5-carbaldehyde

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 5-(2-methoxyphenyl)-3-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C12H12N2O2/c1-14-8-13-12(10(14)7-15)9-5-3-4-6-11(9)16-2/h3-8H,1-2H3
• InChI Key: PWEKQRFYCHCRIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C=O)C2=CC=CC=C2OC

Description

4-(2-methoxyphenyl)-1-methyl-1H-imidazole-5-carbaldehyde is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a soln. of (4-(2-methoxyphenyl)-1-methyl-1H-imidazol-5-yl)methanol (84 mg, 0.385 mmol) in 1,4-Dioxane (5 ml) was added MnO2 (147 mg, 1.693 mmol). The mixture was heated to 90° C. for 4 hrs or until LC/MS showed the completion of the reaction. The reaction mixture was Filtered through celite, and evaporated to afford 4-(2-methoxyphenyl)-1-methyl-1H-imidazole-5-carbaldehyde (78 mg, 0.325 mmol, 84% yield), which was used for the next reaction w/o purification.